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Compound of Interest

Compound Name: 4-Bromo-2,6-difluorobenzonitrile

Cat. No.: B047616

An In-Depth Technical Guide to the Commercial Landscape and Quality Assessment of High-
Purity 4-Bromo-2,6-difluorobenzonitrile

Introduction: The Critical Role of a Niche Building
Block

4-Bromo-2,6-difluorobenzonitrile (CAS No. 123843-67-4) is a halogenated benzonitrile that
has emerged as a pivotal intermediate in the synthesis of complex organic molecules.[1][2] Its
strategic placement of bromine and fluorine atoms, combined with the reactive nitrile group,
offers synthetic chemists a versatile scaffold for constructing novel compounds.[1] This unique
structure is particularly valuable in the development of pharmaceuticals, where it serves as a
key building block for active pharmaceutical ingredients (APIs), including anti-cancer and anti-
inflammatory drugs.[1] Its utility also extends to the agrochemical sector for formulating next-
generation pesticides and herbicides and to materials science for creating advanced polymers.

[1]3]

For researchers and drug development professionals, the success, reproducibility, and safety
of multi-step synthetic campaigns are inextricably linked to the quality of starting materials.
Impurities, even in trace amounts, can lead to unpredictable reaction pathways, decreased
yields, and costly downstream purification challenges. This guide provides a senior application
scientist's perspective on navigating the commercial supplier landscape for high-purity 4-
Bromo-2,6-difluorobenzonitrile, establishing robust quality control protocols, and ensuring
the integrity of your research from the very first step.
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I. The Commercial Supplier Landscape

A variety of chemical suppliers offer 4-Bromo-2,6-difluorobenzonitrile, catering to different
scales, from research and development quantities (grams) to bulk manufacturing. The choice of
supplier often depends on a balance of purity, availability, documentation, and cost. Below is a

comparative summary of prominent commercial sources.
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Supplier

Stated Purity

Available

Documentatio

n

Scale

Notes

Sigma-Aldrich

97%

MSDS,
Certificate of
Analysis (CoA)

Grams

A widely
recognized
supplier for
research
guantities with
extensive online

documentation.

TCI America

>98.0% (GC)[4]
(5]

Safety Data
Sheet (SDS)[6]

Grams|[5]

Offers a high-
purity grade with
Gas
Chromatography
(GC) as the
specified
analysis method.

[4]

Apollo Scientific

>95%[7]

N/A

Grams to 100g+
[7]

Provides a range
of quantities
suitable for lab-
scale and pilot-

scale synthesis.

Biosynth

N/A

N/A

Inquiry-based

Positions the
product for
pharmaceutical
testing and as a
high-quality
reference
standard.[8]

Chem-Impex

N/A

N/A

Inquiry-based

Highlights its role
as a key
intermediate for

drug discovery
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and advanced

materials.[1]

A China-based

supplier catering

HANGZHOU Safety Data Bulk
N/A ) to large-scale
LEAP CHEM Sheet[9] manufacturing )
production
needs.[9]

Note: This table is not exhaustive and represents a snapshot of available information.
Researchers should always verify current specifications directly with the supplier.

Il. A Scientist's Procurement Strategy: Beyond Price

Selecting a supplier for a critical building block like 4-Bromo-2,6-difluorobenzonitrile requires
a more nuanced approach than simply comparing prices. The following workflow outlines a
self-validating system for supplier qualification.
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Define Purity & Quantity
Requirements

Survey Suppliers
(e.g., Sigma, TCI, Apollo)

Request Lot-Specific
Certificate of Analysis (CoA)

Review Analytical Data Assess Documentation
(Purity, Method, Impurities) (SDS, Handling Info)
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Data Acceptable

Purchase Small
Evaluation Sample

Data Unacceptable

In-House QC Verification
(HPLC/GC, NMR)

Qualify Supplier for Project Reject Supplier/Lot
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

¢ 1. chemimpex.com [chemimpex.com]

¢ 2. nbinno.com [nbinno.com]

¢ 3. nbinno.com [nbinno.com]

e 4. 4-Bromo-2,6-difluorobenzonitrile, 5G | Labscoop [labscoop.com]

e 5. 4-Bromo-2,6-difluorobenzonitrile 98.0+%, TCIl America 1 g | Buy Online | TCl America |
Fisher Scientific [fishersci.com]

e 6. 4-Bromo-2,6-difluorobenzonitrile | 123843-67-4 | TCI AMERICA [tcichemicals.com]

e 7.123843-67-4 Cas No. | 4-Bromo-2,6-difluorobenzonitrile | Apollo
[store.apolloscientific.co.uk]

e 8. 4-Bromo-2,6-difluorobenzonitrile | 123843-67-4 | FB67761 [biosynth.com]
e 9. echemi.com [echemi.com]

 To cite this document: BenchChem. [Commercial suppliers of high-purity 4-Bromo-2,6-
difluorobenzonitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b047616#commercial-suppliers-of-high-purity-4-
bromo-2-6-difluorobenzonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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